2'-O-methylated isoflavonoids

2′-O-Methylated Isoflavonoids are a class of naturally occurring flavonoid compounds characterized by the presence of a methoxy group attached to the 2′ position of the C ring. These compounds exhibit diverse biological activities, including antioxidant and anti-inflammatory properties. Structurally, they share similar configurations with their parent isoflavonoids but display distinct chemical behavior due to the substitution at the 2′-O position. The introduction of a methyl group typically influences the compound's solubility, stability, and interactions with enzymes or receptors in biological systems. Research on these compounds has shown potential for therapeutic applications in managing various diseases, such as cardiovascular disorders and certain types of cancer.
